Cas no 74367-30-9 (2-Ethyl-3-(isobutyryloxy)hexyl 2-methylpropanoate)

• Product Name: 2-Ethyl-3-(isobutyryloxy)hexyl 2-methylpropanoate
• CAS No: 74367-30-9
• MF: C₁₆H₃₀O₄
• MW: 286.407005786896
• CID: 556354
• Update Time: 2023-08-02

2-Ethyl-3-(isobutyryloxy)hexyl 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-, 1,1'-(2-ethyl-1-propyl-1,3-propanediyl) ester
• Propanoicacid, 2-methyl-, 2-ethyl-1-propyl-1,3-propanediyl ester (9CI)
• 2-Ethyl-3-(isobutyryloxy)hexyl 2-methylpropanoate
• VQMFIHQBOYTCJD-UHFFFAOYSA-N
• Propanoic acid, 2-methyl-, 2-ethyl-1-propyl-1,3-propanediyl ester
• Bisisobutyric acid 2-ethyl-1,3-hexanediyl ester
• 2-Ethyl-3-(isobutyryloxy)hexyl 2-methylpropanoate #

• Inchi： 1S/C16H30O4/c1-7-9-14(20-16(18)12(5)6)13(8-2)10-19-15(17)11(3)4/h11-14H,7-10H2,1-6H3
• InChI Key： VQMFIHQBOYTCJD-UHFFFAOYSA-N
• SMILES： O(C(C(C)C)=O)C(CCC)C(COC(C(C)C)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 297
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 0.951±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.046 g/l) (25 º C),